4-(4-Methoxyphenoxy)benzonitrile
Overview
Description
4-(4-Methoxyphenoxy)benzonitrile (4-MOPBN) is a synthetic compound composed of a substituted benzonitrile molecule. It is an important compound in the field of organic synthesis, due to its versatile reactivity and its ability to act as a starting material for the synthesis of various heterocyclic compounds. 4-MOPBN is also known to have a wide range of applications in scientific research, including its use in biochemical and physiological studies.
Scientific Research Applications
Crystal Structure Analysis
The study by Erzunov et al. (2023) focuses on the synthesis and crystal structures of 4-phenoxy-substituted phthalonitriles, including those with methoxy groups. Their findings highlight the significance of short contacts over van der Waals interactions in molecular packing, which could be crucial for understanding the structural properties of compounds like 4-(4-Methoxyphenoxy)benzonitrile (Erzunov et al., 2023).
Liquid Crystal Research
Ahipa et al. (2014) synthesized a series of luminescent benzonitriles with structures similar to this compound. These compounds displayed unique liquid crystalline behaviors and potential as mesogens. Their research is pivotal in understanding the liquid crystalline properties of similar compounds (Ahipa et al., 2014).
Structural and Vibrational Property Studies
Alver et al. (2011) prepared a Schiff base compound structurally related to this compound. They used FT-IR and XRD spectroscopy for experimental and theoretical investigations, providing insights into the structural and vibrational properties of such compounds (Alver et al., 2011).
Catalysis and Synthesis
Thomas, Prathapan, and Sugunan (2007) described the use of solid-acid catalysts for the dehydration of aldoximes, leading to the production of nitriles like 4-methoxybenzonitrile. This research provides a green and efficient method for synthesizing nitriles, which could be relevant for this compound synthesis (Thomas, Prathapan, & Sugunan, 2007).
Inhibition Studies
Research by Nihei and Kubo (2019) identified 4-methoxybenzonitrile as a novel mushroom tyrosinase inhibitor. This suggests potential applications of this compound in similar biochemical inhibition studies (Nihei & Kubo, 2019).
Material Science Applications
Han et al. (2019) synthesized low melting phthalonitrile monomers containing methoxyl groups for potential use in resins. This research is pertinent for understanding the material properties of related compounds like this compound (Han et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been studied for their antimicrobial activity , suggesting that the targets could be proteins or enzymes essential for microbial growth and survival.
Mode of Action
This interaction could inhibit the activity of the target, leading to the death of the microorganism .
Biochemical Pathways
Given its potential antimicrobial activity, it may interfere with essential biochemical pathways in microorganisms, such as cell wall synthesis, protein synthesis, or dna replication .
Pharmacokinetics
Its physicochemical properties, such as a molecular weight of 225243 Da , suggest that it could be well-absorbed and distributed in the body. Its LogP value of 3.41 indicates that it is lipophilic, which could influence its absorption and distribution.
Result of Action
Based on its potential antimicrobial activity, it could lead to the death of microorganisms by inhibiting essential cellular functions .
Action Environment
Environmental factors such as pH, temperature, and presence of other compounds can influence the action, efficacy, and stability of 4-(4-Methoxyphenoxy)benzonitrile. For instance, its boiling point is 364.6±27.0 °C at 760 mmHg , suggesting that it is stable at normal physiological temperatures.
Properties
IUPAC Name |
4-(4-methoxyphenoxy)benzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO2/c1-16-12-6-8-14(9-7-12)17-13-4-2-11(10-15)3-5-13/h2-9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXNXINOPSYVXPM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OC2=CC=C(C=C2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70363417 | |
Record name | 4-(4-methoxyphenoxy)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70363417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
78338-68-8 | |
Record name | 4-(4-Methoxyphenoxy)benzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=78338-68-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(4-methoxyphenoxy)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70363417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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